4-({[(5-Methyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetyl}amino)benzamide

• IUPAC Name: 4-[[2-[(5-methyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C15H14N6O3S/c1-8-6-11(22)18-14-19-20-15(21(8)14)25-7-12(23)17-10-4-2-9(3-5-10)13(16)24/h2-6H,7H2,1H3,(H2,16,24)(H,17,23)(H,18,19,22)
• InChI Key: CYQISUHJGCDWLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=NN=C(N12)SCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C15H14N6O3S
• Molecular Weight: 358.4 g/mol

Description

The compound “4-({[(5-Methyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetyl}amino)benzamide” belongs to the class of heterocyclic compounds known as triazolopyrimidines. These compounds are characterized by a triazolopyrimidine ring, which is a fused ring system containing a triazole ring and a pyrimidine ring. Triazolopyrimidines have been found to exhibit various biological activities and are present in many molecules of natural, human, or plant origin.

Synthesis Analysis

The synthesis of triazolopyrimidines typically starts from aminotriazoles and pyrimidines. For instance, Tuanjie et al. developed an efficient and mild one-pot three-component synthesis of a related compound, 5-(trifluoromethyl)-4,7-dihydro-7-aryl-[1,2,4]-triazolo[1,5-a]pyrimidine, by reaction of aryl aldehyde, 3-amino-1,2,4-triazole, and a trifluoro compound in ionic liquid.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a [1,2,4]-triazolo[1,5-a]pyrimidine ring, which is isoelectronic with the purine ring. This structural similarity to purines and other natural compounds makes triazolopyrimidines promising scaffolds for the development of new therapeutic agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazolopyrimidines can vary depending on their specific structure and substituents. For example, some related compounds have been found to have high density and acceptable decomposition temperature.

Mechanism of Action

The mechanism of action of triazolopyrimidines is often related to their ability to interact with various biological targets. For instance, compounds containing the [1,2,4]-triazolo[1,5-a]pyrimidine ring have been found to exhibit biological activity in various therapeutic areas such as anti-cancer, anti-parasitic, antifungal, antiviral, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with triazolopyrimidines can depend on their specific structure and properties. Some related compounds have been found to be insensitive to impact, friction, and electrostatic discharge.

Future Directions

Given the diverse biological activities and structural versatility of triazolopyrimidines, these compounds hold promise for the development of new therapeutic agents. Future research could focus on exploring different synthesis routes, investigating their mechanism of action, and optimizing their physical and chemical properties for specific applications.